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Compound of Interest

Compound Name: Bismuth subcitrate potassium

Cat. No.: B8050845 Get Quote

Introduction

Bismuth subcitrate potassium, a complex bismuth salt of citric acid, is a critical active

pharmaceutical ingredient (API) primarily used in the treatment of peptic ulcers and

gastroesophageal reflux disease (GERD).[1][2] It is particularly effective in combination with

antibiotics for the eradication of Helicobacter pylori, a bacterium strongly associated with

various gastroduodenal diseases.[3][4] This technical guide provides a detailed examination of

the chemical structure and synthesis of bismuth subcitrate potassium, intended for

researchers, scientists, and professionals in drug development.

Chemical Structure
The precise chemical structure of bismuth subcitrate potassium can be complex and is

sometimes described as a colloidal substance with a variable composition.[5] However, it is

generally understood to be a salt composed of bismuth (Bi³⁺), potassium (K⁺), and citrate ions.

[1] Different sources report varying molar ratios of these components. For instance, some

describe a molar ratio of approximately 1:5:2 for bismuth, potassium, and citrate, respectively,

with the inclusion of water molecules.[1] Other sources suggest different stoichiometric

relationships.[6][7] The compound contains about 25.6% bismuth by mass, which is the active

component, and 22.9% potassium.[1]
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The IUPAC name for a common form is Bismuth(3+) potassium 2-hydroxy-1,2,3-

propanetricarboxylate (1:5:2).[1] The chemical formula is often represented as C12H8BiK5O14.

[2]
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Citrate Anion 1

Citrate Anion 2
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Method 1: From Bismuth Ammonium Citrate Method 2: One-Step Synthesis

Dissolve Potassium Citrate in Water

Add Potassium Citrate Solution and Stir

Dissolve Bismuth Citrate in Ammonia Water
to form Bismuth Ammonium Citrate

Heat Bismuth Ammonium Citrate Solution

Spray Dry the Mixture

Bismuth Subcitrate Potassium Product

React Potassium Hydroxide and Citric Acid
to form Potassium Citrate

Add Bismuth Citrate and Ammonia Water

Stir and Heat

Concentrate the Solution

Precipitate with Ethanol

Filter, Wash, and Dry

Bismuth Subcitrate Potassium Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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